Cas no 15868-29-8 (1-Oxo-1H-isochromene-4-carboxylic Acid)

• Product Name: 1-Oxo-1H-isochromene-4-carboxylic Acid
• CAS No: 15868-29-8
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• MDL: MFCD03016046
• CID: 1337284
• PubChem ID: 4426708
• Update Time: 2025-10-19

1-Oxo-1H-isochromene-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-4-carboxylic acid, 1-oxo-
• 1-Oxo-1H-isochroMene-4-carboxylic acid
• AS-40322
• EN300-95578
• 1-oxoisochromene-4-carboxylic Acid
• Z1201621939
• MFCD03016046
• AKOS001646141
• Oprea1_129215
• DB-291502
• isocoumarin-4-carboxylic acid
• CS-0217970
• 15868-29-8
• 1-Oxo-1H-isochromene-4-carboxylicacid
• SR-01000468797-1
• SCHEMBL10711754
• SR-01000468797
• A883403
• InChI=1/C10H6O4/c11-9(12)8-5-14-10(13)7-4-2-1-3-6(7)8/h1-5H,(H,11,12
• 1-Oxo-1H-isochromene-4-carboxylic Acid

• MDL： MFCD03016046
• Inchi： 1S/C10H6O4/c11-9(12)8-5-14-10(13)7-4-2-1-3-6(7)8/h1-5H,(H,11,12)
• InChI Key： BURVSGFUKWYAEU-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 190.02658
• Monoisotopic Mass: 190.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Additional information on 1-Oxo-1H-isochromene-4-carboxylic Acid

Research Brief on 1-Oxo-1H-isochromene-4-carboxylic Acid (CAS: 15868-29-8): Recent Advances and Applications

The compound 1-Oxo-1H-isochromene-4-carboxylic Acid (CAS: 15868-29-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and future prospects in drug discovery.

One of the most notable advancements in the study of 1-Oxo-1H-isochromene-4-carboxylic Acid is its application in the synthesis of novel isocoumarin derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a crucial building block for the development of inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers utilized a multi-step synthetic route, starting from commercially available precursors, to optimize the yield and purity of the final product. Their findings suggest that derivatives of 1-Oxo-1H-isochromene-4-carboxylic Acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway.

In addition to its anti-inflammatory potential, recent investigations have revealed the anticancer properties of 1-Oxo-1H-isochromene-4-carboxylic Acid derivatives. A study conducted by a team at the National Cancer Institute (NCI) explored the compound's ability to induce apoptosis in various cancer cell lines, including breast and lung carcinomas. The researchers identified that the carboxylic acid moiety plays a critical role in binding to specific cellular targets, such as the Bcl-2 family of proteins, which are involved in regulating programmed cell death. These findings were further supported by molecular docking studies, which provided insights into the compound's binding affinity and selectivity.

Another area of interest is the antimicrobial activity of 1-Oxo-1H-isochromene-4-carboxylic Acid. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The study highlighted the importance of structural modifications, such as the introduction of halogen substituents, in enhancing the compound's efficacy. These results open new avenues for the development of next-generation antibiotics, particularly in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of 1-Oxo-1H-isochromene-4-carboxylic Acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical scaffold and diverse biological activities make it a valuable candidate for future drug development efforts. Researchers are also exploring its potential in combination therapies, where it could synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, 1-Oxo-1H-isochromene-4-carboxylic Acid (CAS: 15868-29-8) represents a promising scaffold in medicinal chemistry, with applications spanning anti-inflammatory, anticancer, and antimicrobial therapies. Continued research into its mechanism of action, synthetic optimization, and clinical potential will be essential for unlocking its full therapeutic value. This brief underscores the importance of interdisciplinary collaboration in advancing the field and bringing innovative treatments to patients.